Cas no 1202577-87-4 (4-(trifluoromethyl)-1-indanol)

4-(trifluoromethyl)-1-indanol structure
4-(trifluoromethyl)-1-indanol structure
Product Name:4-(trifluoromethyl)-1-indanol
CAS No:1202577-87-4
MF:C10H9F3O
MW:202.173073530197
MDL:MFCD15832875
CID:1210306
PubChem ID:67058220
Update Time:2023-10-30

4-(trifluoromethyl)-1-indanol Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)-1-indanol
    • 4-trifluoromethyl-1H-imidazole
    • PubChem19080
    • 4-trifluoromethylimidazole
    • ACMC-1AILU
    • 4-(trifluoromethyl)imidazole
    • 4-(Trifluoromethyl)-1H-imidazole
    • AC1LBNRE
    • 4(5)-(trifluoromethyl)imidazole
    • AC1Q4JVX
    • 4-trifluoromethyl-indan-1-ol
    • SureCN392820
    • (53A) 4-(Trifluoromethyl)indan-1-ol
    • Imidazole, 4-trifluoromethyl-
    • 4(5)-trifluoromethylimidazole
    • SCHEMBL1508513
    • 1202577-82-9
    • (1S)-4-(Trifluoromethyl)indan-1-ol, (1S)-2,3-Dihydro-4-(trifluoromethyl)-1H-inden-1-ol, (1S)-2,3-Dihydro-1-hydroxy-4-(trifluoromethyl)-1H-indene
    • AM8913
    • 1202577-87-4
    • 4-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol
    • N14437
    • 4-(trifluoromethyl)-1-indanol
    • MDL: MFCD15832875
    • Inchi: 1S/C10H9F3O/c11-10(12,13)8-3-1-2-7-6(8)4-5-9(7)14/h1-3,9,14H,4-5H2
    • InChI Key: WYRONQVMJMJUKG-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C1CCC2O)(F)F

Computed Properties

  • Exact Mass: 202.06054939g/mol
  • Monoisotopic Mass: 202.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

4-(trifluoromethyl)-1-indanol Pricemore >>

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